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Compound of Interest

Compound Name: 1-(2,6-Dichlorophenyl)-2-pentanol

Cat. No.: B13082319

Get Quote

Document Control:

Substance Class: Halogenated Aromatic Alcohol[1]

Primary Hazard: Aquatic Toxicity / Potential Irritant / Combustible[1][2]

Disposal Stream: Halogenated Organic Waste (High-Temperature Incineration)[1]

Part 1: Executive Safety Summary (Immediate
Action)
Status:Research Chemical / Intermediate No global GHS consensus exists for this specific

isomer.[1] As a Senior Application Scientist, you must apply the Precautionary Principle. Treat

this substance as a Class 6.1 Toxic and Class 9 Environmental Hazard until experimentally

proven otherwise.
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Parameter Critical Value / Status Action Required

Waste Stream HALOGENATED ORGANIC

NEVER mix with non-

halogenated solvents (e.g.,

Acetone, Ethanol).[1][3]

Container
HDPE or Glass (Teflon-lined

cap)

Ensure seal integrity;

halogenated vapors can

degrade certain rubber seals.

[1]

RCRA Status
Not P/U Listed; Likely D001

(Ignitable)

Characterize as "Hazardous

Waste" due to halogen

content.

Spill Response Absorb with Vermiculite/Sand
Do NOT use sawdust

(combustion risk).[1]

Part 2: Chemical Profile & Hazard Logic
To dispose of this chemical safely, you must understand its functional behavior.[1][3][4] This

molecule combines a lipophilic hydrocarbon chain with a chlorinated aromatic ring.

Structural Hazard Analysis
2,6-Dichlorophenyl Moiety:

Ecological Persistence: The chlorine atoms at the 2,6 positions sterically hinder enzymatic

degradation.[3] This compound is likely toxic to aquatic life with long-lasting effects

(Analogous to H411).[1][2]

Incineration Risk: Improper combustion (below 1100°C) can generate Hydrogen Chloride

(HCl) gas and, potentially, polychlorinated dibenzodioxins (PCDDs).[1][3]

2-Pentanol Chain:

Solubility: Increases lipophilicity.[1] The compound will partition into biological membranes

(bioaccumulation potential).
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Flammability: While heavier than ethanol, it is likely Combustible (Flash Point > 60°C).[1]

[3]

Part 3: Waste Segregation Logic
The most critical error in laboratory disposal is mixing halogenated and non-halogenated

wastes. This increases disposal costs by up to 400% and creates safety hazards during

incineration.

Decision Tree: Waste Classification
Waste Generation:

1-(2,6-Dichlorophenyl)-2-pentanol

Is it mixed with other solvents?

Are the other solvents Halogenated?
(e.g., DCM, Chloroform)

Yes

Stream A:
PURE HALOGENATED WASTE

No (Pure Substance)

Stream A:
MIXED HALOGENATED WASTE

Yes

Stream A:
MIXED HALOGENATED WASTE

(Contaminates Non-Halogens)

No (e.g., mixed with Acetone)

Click to download full resolution via product page

Figure 1: Segregation logic. Note that adding even 1% of this substance to a 50L drum of

Acetone reclassifies the entire drum as Halogenated Waste.

Part 4: Step-by-Step Disposal Protocol
Scenario A: Laboratory Bench Scale (< 1 Liter)
Objective: Secure containment and transfer to EHS (Environmental Health & Safety).
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Preparation:

Don nitrile gloves (double-gloved recommended due to lipophilicity) and safety goggles.

Work inside a fume hood.

Container Selection:

Use a Amber Glass Bottle or High-Density Polyethylene (HDPE) container.

Why? Chlorinated aromatics can sometimes soften low-density plastics over time. Amber

glass prevents UV degradation.

Transfer:

Pour the substance slowly using a glass funnel.

Rinse: Triple-rinse the original vessel with a minimal amount of Dichloromethane (DCM) or

Ethyl Acetate. Add rinsate to the same waste container.

Labeling (Critical):

Attach a hazardous waste tag immediately.

Chemical Name: Write out fully: "1-(2,6-Dichlorophenyl)-2-pentanol solution".

Constituents: If rinsate was added, list it (e.g., "95% Target Compound, 5%

Dichloromethane").[1][3]

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Scenario B: Spill Cleanup (Solid or Liquid)
Objective: Containment without spreading contamination.[1][5][6]

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Vapor respirator (organic vapor cartridge) recommended if spill is >100mL outside a

hood.[1]
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Absorb:

Use Vermiculite, Diatomaceous Earth, or Universal Spill Pads.[3]

Prohibited: Do not use paper towels or sawdust. These increase the surface area for

evaporation and create a flammable solid waste.

Collect:

Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag (double

bagged).

Label as "Debris contaminated with Halogenated Organics".[1]

Part 5: Final Destruction (Off-Site)
As a researcher, your responsibility ends at the waste pickup, but understanding the

downstream process ensures you classify it correctly.[3]

Parameter Method Mechanism

Technology Rotary Kiln Incineration

High temperature (>1100°C)

with residence time >2

seconds.[1]

Gas Scrubbing Caustic Scrubber

Required to neutralize

Hydrogen Chloride (HCl) gas

formed during combustion.

Compliance RCRA / EPA

Likely falls under generic

waste codes for halogenated

solvents if not specifically listed

(e.g., F002 or D001 if

ignitable).[1][3]

Chain of Custody: Ensure your internal waste manifest tracks the exact volume. Due to the

"designer" nature of phenyl-pentanol derivatives, maintaining strict inventory logs prevents

regulatory scrutiny regarding precursor diversion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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